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Compound of Interest

2-hydrazinyl-2-oxo-N-
Compound Name: _
phenylacetamide

cat. No.: B1303213

Synthesis of 2-hydrazinyl-2-oxo-N-
phenylacetamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the starting materials and synthetic route for
2-hydrazinyl-2-oxo-N-phenylacetamide, a valuable building block in medicinal chemistry and
drug development. The synthesis is a two-step process commencing with the formation of an
ethyl oxanilate intermediate, followed by hydrazinolysis to yield the target compound. Detailed
experimental protocols and quantitative data are presented to facilitate its replication in a
laboratory setting.

I. Synthetic Pathway Overview

The synthesis of 2-hydrazinyl-2-oxo-N-phenylacetamide proceeds through a two-step
reaction. The first step involves the acylation of aniline with diethyl oxalate to form ethyl 2-oxo-
2-(phenylamino)acetate. In the second step, this ester intermediate undergoes hydrazinolysis
with hydrazine hydrate to afford the final product.

Il. Starting Materials

The primary starting materials required for the synthesis of 2-hydrazinyl-2-oxo-N-
phenylacetamide are readily available commercial reagents.
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Molecular
Weight (g/mol CAS Number Notes

)

Starting Chemical
Material Formula

Should be freshly
N distilled before
Aniline CeH7N 93.13 62-53-3 )
use for optimal

results.

Anhydrous
Diethyl oxalate CéH1004 146.14 95-92-1 conditions are

recommended.

Typically used as
an 80-100%
Hydrazine agueous
HeN20 50.06 7803-57-8 ) )
hydrate solution. Caution:
toxic and

corrosive.

Used as a
Ethanol (96%) C2HeO 46.07 64-17-5 solvent in both

synthetic steps.

lll. Experimental Protocols

The following are detailed experimental procedures for the two-step synthesis of 2-hydrazinyl-
2-oxo-N-phenylacetamide.

Step 1: Synthesis of ethyl 2-oxo0-2-(phenylamino)acetate

This procedure outlines the formation of the ethyl oxanilate intermediate from aniline and
diethyl oxalate.[1]

Procedure:

¢ A solution of aniline (5 g, 53 mmol) in 10 mL of ethanol is prepared in a round-bottom flask
equipped with a reflux condenser.
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To this solution, diethyl oxalate (11.7 g, 80 mmol) is added.
The reaction mixture is heated to reflux and maintained at this temperature for 6 hours.

After the reflux period, the mixture is cooled to room temperature, which should induce the
precipitation of the product.

The precipitate is collected by filtration, washed with cold ethanol, and dried to yield ethyl 2-
0x0-2-(phenylamino)acetate.

Step 2: Synthesis of 2-hydrazinyl-2-0xo-N-
phenylacetamide

This protocol details the conversion of the ethyl oxanilate intermediate to the final product using

hydrazine hydrate.[1]

Procedure:

In a suitable flask, a solution of ethyl 2-oxo-2-(phenylamino)acetate (3.74 g, 19 mmol) is
prepared in 135 mL of 96% ethanol.

Hydrazine hydrate (1.13 mL, 23 mmol) is added dropwise to the solution.
The resulting mixture is stirred at room temperature for 2 hours.
During this time, the product will precipitate out of the solution.

The precipitate is collected by filtration to give 2-hydrazinyl-2-oxo-N-phenylacetamide. The
product can be used in the next step without further purification.

IV. Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of 2-hydrazinyl-2-

oxo-N-phenylacetamide and its intermediate.
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Molecular . .
Molecular . . Melting Analytical
Compound Weight ( Yield (%) .
Formula Point (°C) Data
g/mol )
Ethyl 2-oxo-
2-
_ C10H11NOs 193.20 95%(1] 64-66[1] -
(phenylamino
)acetate
IR (KBr,
2-hydrazinyl- cm~1): 3319,
2-0x0-N- 3284 (NHz,
CsHoN3O2 179.18 90%][1] 217-219[1]
phenylaceta NH, stretch),
mide 1668 (C=0,
stretch)[1]

V. Visualized Synthetic Workflow

The logical flow of the synthesis is depicted in the following diagram.

Synthesis of 2-hydrazinyl-2-oxo-N-phenylacetamide

Step 1: Intermediate Synthesis

Diethyl Oxalate

Aniline Reflux in Ethanol, 6h Ethyl 2-ox0-2-(phenylamino)acetate

Step 2: Hydrazinolysis

[ Hydrazine Hydrate 2-hydrazinyl-2-oxo-N-phenylacetamide }
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Caption: Synthetic pathway for 2-hydrazinyl-2-oxo-N-phenylacetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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